Ethyl bromo(pyridin-2-yl)acetate
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Overview
Description
Ethyl bromo(pyridin-2-yl)acetate is a chemical compound that is widely used in the field of scientific research. It is a colorless liquid that is soluble in organic solvents like chloroform and ethanol. This compound is an important intermediate in the synthesis of various organic compounds.
Scientific Research Applications
Ethyl bromo(pyridin-2-yl)acetate is an important intermediate in the synthesis of various organic compounds. It is used in the synthesis of pyridine derivatives, which have various biological activities like antimicrobial, antitumor, and anti-inflammatory properties. This compound is also used in the synthesis of heterocyclic compounds, which have various applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of Ethyl bromo(pyridin-2-yl)acetate is not well understood. However, it is believed to act as a nucleophile and undergo various reactions like substitution, addition, and elimination reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed to have various biological activities like antimicrobial, antitumor, and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl bromo(pyridin-2-yl)acetate in lab experiments are that it is readily available and easy to handle. However, the limitations of using this compound are that it is a toxic and flammable compound and should be handled with care.
Future Directions
There are various future directions for the use of Ethyl bromo(pyridin-2-yl)acetate in scientific research. One direction is the synthesis of new pyridine derivatives with improved biological activities. Another direction is the synthesis of heterocyclic compounds with new structures and properties. This compound can also be used in the synthesis of new materials like polymers and nanoparticles.
Conclusion:
In conclusion, this compound is an important intermediate in the synthesis of various organic compounds. It has various scientific research applications like the synthesis of pyridine derivatives and heterocyclic compounds. The mechanism of action and biochemical and physiological effects of this compound are not well understood. It has advantages and limitations for lab experiments and has various future directions for scientific research.
properties
CAS RN |
123761-15-9 |
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Molecular Formula |
C9H10BrNO2 |
Molecular Weight |
244.08 g/mol |
IUPAC Name |
ethyl 2-bromo-2-pyridin-2-ylacetate |
InChI |
InChI=1S/C9H10BrNO2/c1-2-13-9(12)8(10)7-5-3-4-6-11-7/h3-6,8H,2H2,1H3 |
InChI Key |
JNOYCFAVJXWZTO-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C1=CC=CC=N1)Br |
Canonical SMILES |
CCOC(=O)C(C1=CC=CC=N1)Br |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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